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A comprehensive review of the key performance characteristics and testing methodologies for

two foundational military explosives.

This guide provides a detailed comparative study of the explosive properties of RDX (Research

Department Explosive or Royal Demolition Explosive) and TNT (Trinitrotoluene). The analysis

focuses on key performance parameters, offering a quantitative comparison supported by

established experimental data. This document is intended for researchers, scientists, and

professionals in the field of energetic materials.

Comparative Data of Explosive Properties
The following table summarizes the key explosive properties of RDX and TNT, highlighting their

distinct performance characteristics. RDX is a more powerful and brisant explosive than TNT,

as indicated by its higher velocity of detonation, detonation pressure, and heat of explosion.[1]

[2][3][4][5] Conversely, TNT is notably less sensitive to impact and friction, making it a safer

explosive to handle and process.[4][5]
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Property
RDX
(Cyclotrimethylenetrinitra
mine)

TNT (2,4,6-Trinitrotoluene)

Chemical Formula C₃H₆N₆O₆ C₇H₅N₃O₆

Crystal Density (g/cm³) 1.816[2] 1.654[4]

Velocity of Detonation (m/s) 8,750[1][2] 6,900[4]

Detonation Pressure (atm) ~350,000[3] ~200,000[3]

Heat of Explosion (kJ/kg) 5,723[2] 4,519[4]

Impact Sensitivity (N/m) 7.5[2] 15.0[4]

Friction Sensitivity (N) 120[2] 353[4]

Experimental Protocols
The determination of the explosive properties listed above relies on a suite of standardized

experimental tests. These protocols are designed to ensure reproducibility and provide a

reliable basis for comparison between different energetic materials.

Velocity of Detonation (VoD) Measurement
The Velocity of Detonation is a critical measure of an explosive's performance and is defined as

the speed at which the detonation wave propagates through the explosive. Two common

methods for its determination are the Dautriche method and the use of fiber-optic probes.

Dautriche Method:

A test charge of the explosive is prepared in a cylindrical container of a specified diameter.

Two channels are created in the charge at a known distance apart.

A detonating cord with a known and uniform VoD is inserted through these channels.

One end of the explosive charge is initiated by a detonator.
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As the detonation front travels along the charge, it sequentially initiates the two ends of the

detonating cord.

The two detonation waves in the cord travel towards each other and collide at a specific

point.

The position of this collision point is marked on a witness plate (typically lead).

By measuring the distance from the center of the cord to the collision mark and knowing the

VoD of the cord, the time difference between the initiation of the two ends of the cord can be

calculated.

The VoD of the test explosive is then calculated by dividing the known distance between the

channels in the charge by this time difference.

Fiber-Optic Detonation Velocity (FODV) Testing:

An explosive sample of a defined length and diameter is placed in a holder.

Multiple optical fibers are positioned at precisely known distances along the length of the

charge.[6]

The explosive is initiated at one end.

As the detonation front passes each optical fiber, the intense light and shockwave cause a

detectable change in the light signal transmitted through the fiber.[6]

These light signals are recorded by an oscilloscope, providing a precise time-of-arrival at

each fiber location.[6]

The VoD is calculated by determining the slope of a distance-versus-time plot of the data

from the array of fibers.[6]

Detonation Pressure Measurement
Detonation pressure is a measure of the pressure at the detonation front and is a key indicator

of an explosive's brisance or shattering effect. A modern and highly accurate method for its

determination is Photonic Doppler Velocimetry (PDV).
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Photonic Doppler Velocimetry (PDV):

A sample of the explosive is placed in contact with a transparent window material with known

properties, typically polymethyl methacrylate (PMMA).[6]

A thin metallic foil (e.g., aluminum or copper) is placed at the interface between the explosive

and the window to act as a reflector.[6]

A continuous-wave laser is directed through the window onto the reflective foil.[6]

Upon detonation of the explosive, the foil is accelerated into the window material.

The velocity of the moving foil causes a Doppler shift in the frequency of the reflected laser

light.[6]

The reflected, Doppler-shifted light is collected and mixed with a reference beam, creating a

beat frequency that is recorded by a high-speed detector.[6]

This data provides a continuous velocity-time history of the interface.[6]

Using the measured particle velocity and the known properties of the window material, the

detonation pressure can be calculated using the Rankine-Hugoniot jump conditions.

Heat of Explosion Measurement
The heat of explosion is the amount of energy released as heat during the detonation of a unit

mass of the explosive. It is a fundamental measure of the total energy output of the explosive.

The standard method for its determination is bomb calorimetry.

Bomb Calorimetry:

A precisely weighed sample of the explosive is placed in a strong, sealed, constant-volume

container known as a "bomb."[7][8]

The bomb is filled with a high-pressure inert gas (such as nitrogen) to ensure complete

combustion and to suppress secondary reactions that could alter the measured heat.[7][9]
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The bomb is then submerged in a known quantity of water in an insulated container (the

calorimeter).[7][8]

The initial temperature of the water is accurately measured.

The explosive sample is initiated remotely using an electrical fuse.[8]

The heat released by the detonation is absorbed by the bomb and the surrounding water,

causing a rise in temperature.[8]

The final temperature of the water is measured after thermal equilibrium is reached.

The heat of explosion is calculated based on the temperature change, the mass of the water,

and the heat capacity of the calorimeter system (which is determined through calibration with

a substance of known heat of combustion, such as benzoic acid).[8]

Sensitivity to Initiation Measurement
The sensitivity of an explosive refers to the ease with which it can be initiated by external

stimuli such as impact and friction. Standardized tests are used to quantify these properties to

ensure safe handling and storage.

Impact Sensitivity (Drop-Weight Test):

A small, carefully measured amount of the explosive sample is placed on a hardened steel

anvil.[10]

A striker pin is placed on top of the sample.

A standard weight is dropped from a known height onto the striker pin.[10]

The outcome of the drop (initiation or no initiation) is observed. An initiation is typically

indicated by a sound, flash, or smoke.[10]

The test is repeated multiple times at various drop heights using a statistical method (such

as the Bruceton or Langlie method) to determine the height at which there is a 50%

probability of initiation (H₅₀).[10]
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The impact sensitivity is often reported as this H₅₀ value, where a higher value indicates

lower sensitivity.

Friction Sensitivity (BAM Friction Test):

A small sample of the explosive is spread on a porcelain plate.[11][12]

A porcelain peg is placed on the sample with a specific load applied.[11]

The porcelain plate is then moved back and forth under the weighted peg in a controlled

manner.[11]

The test is conducted with different loads to determine the minimum load at which an

initiation (spark, crackle, or smoke) occurs.[12]

The friction sensitivity is reported as this minimum load, with a higher value indicating lower

sensitivity.

Comparative Analysis Visualization
The following diagram provides a visual representation of the comparative explosive properties

of RDX and TNT, illustrating the trade-offs between performance and sensitivity.
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Caption: Comparative properties of RDX and TNT.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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